![molecular formula C14H11FO4 B6398778 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% CAS No. 1261927-20-1](/img/structure/B6398778.png)
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid (FHMBA) is a phenolic acid compound that is used in a variety of scientific research applications. It is a highly potent compound with a wide range of biochemical and physiological effects. FHMBA has been found to be a useful tool in various laboratory experiments, due to its unique properties.
Scientific Research Applications
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to be a useful tool in various scientific research applications. It has been used in studies related to cancer, inflammation, oxidative stress, and apoptosis. 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has also been used in studies related to diabetes, cardiovascular disease, and neurodegenerative diseases. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been used in studies related to drug metabolism, drug delivery, and drug toxicity.
Mechanism of Action
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation and other physiological processes. By inhibiting the activity of COX-2, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of COX-2, which can reduce inflammation and other physiological processes. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to have antioxidant, anti-cancer, and anti-diabetic effects. 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has also been found to have anti-apoptotic, anti-angiogenic, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has a number of advantages and limitations for laboratory experiments. One of the major advantages of 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is its ability to inhibit COX-2, which can reduce inflammation and other physiological processes. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is relatively inexpensive and easy to synthesize, which makes it a useful tool in laboratory experiments. However, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has some limitations, such as its relatively short half-life, which can make it difficult to use in long-term experiments.
Future Directions
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has a wide range of potential future applications. One potential application is in the development of novel drugs for the treatment of cancer, inflammation, and other diseases. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel drug delivery systems, as well as novel drug formulations. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel biomarkers for the diagnosis and prognosis of various diseases. Finally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel biotechnologies for the production of various bioactive compounds.
Synthesis Methods
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is typically synthesized by a three-step process. The first step is the condensation of 3-fluoro-4-hydroxybenzaldehyde with 5-methoxybenzyl alcohol. This is followed by the conversion of the resulting product to the corresponding imine, which is then reduced to 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% with sodium borohydride. This synthesis method has been found to be efficient and cost-effective, and has been used for the production of 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% in various laboratory experiments.
properties
IUPAC Name |
3-(3-fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO4/c1-19-11-5-9(4-10(6-11)14(17)18)8-2-3-13(16)12(15)7-8/h2-7,16H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAYDQSJXZXXICD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689366 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261927-20-1 |
Source
|
Record name | 3'-Fluoro-4'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70689366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.